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Compound of Interest

Compound Name: (-)-Fucose-13C-2

Cat. No.: B12406514 Get Quote

Essential Safety and Handling Guide for (-)-
Fucose-13C-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for (-)-
Fucose-13C-2, a stable isotope-labeled sugar. The following procedures are designed to

ensure the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
(-)-Fucose-13C-2 is a stable isotope-labeled version of L-(-)-Fucose. The incorporation of a

carbon-13 isotope does not alter the chemical properties or hazards of the molecule. Based on

the Safety Data Sheet (SDS) for the unlabeled analogue, L-(-)-Fucose, the compound is not

classified as hazardous.[1][2]
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Property Value Source

Chemical Formula 13C C5H12O5 [3]

Molecular Weight 165.15 g/mol [3]

Appearance White powder/solid [4][5]

Odor Odorless [4][5]

Melting Point 150-153 °C

Solubility Soluble in water [6]

Stability Stable under normal conditions [4]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is recommended for handling (-)-Fucose-
13C-2 to minimize exposure and ensure personal safety.

PPE Category Item Rationale

Hand Protection Nitrile gloves To prevent skin contact.

Eye Protection Safety glasses or goggles
To protect eyes from dust

particles.

Body Protection Laboratory coat
To protect skin and clothing

from spills.

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of (-)-Fucose-
13C-2 and ensuring a safe laboratory environment.

Operational Plan:
Receiving: Upon receipt, visually inspect the container for any damage.

Storage: Store in a tightly sealed container in a cool, dry place.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/l-2-13cfucose-83379-37-7
https://www.scbt.com/p/l-2-13cfucose-83379-37-7
https://www.fishersci.com/store/msds?partNumber=AC225880010&productDescription=L-%28-%29-FUCOSE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC225880010&productDescription=L-%28-%29-FUCOSE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1448036.htm
https://www.fishersci.com/store/msds?partNumber=AC225880010&productDescription=L-%28-%29-FUCOSE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12406514?utm_src=pdf-body
https://www.benchchem.com/product/b12406514?utm_src=pdf-body
https://www.benchchem.com/product/b12406514?utm_src=pdf-body
https://www.benchchem.com/product/b12406514?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC225880010&productDescription=L-%28-%29-FUCOSE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing and Handling:

Handle in a well-ventilated area.

To minimize the creation of dust, weighing and transferring of the powder should be done

carefully.

Use a chemical fume hood or a powder handling enclosure if available, especially for

larger quantities.

Avoid inhalation of dust.

After handling, wash hands thoroughly with soap and water.

Experimental Workflow: Handling (-)-Fucose-13C-2
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Start: Prepare for Handling

Don appropriate PPE:
- Lab coat
- Gloves

- Safety glasses

Weigh desired amount of
(-)-Fucose-13C-2

Dissolve in appropriate solvent

Proceed with experiment

Clean work area and equipment

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-Fucose-13C-2.

Disposal Plan
As (-)-Fucose-13C-2 is a non-hazardous compound, disposal is straightforward. However, it is

imperative to adhere to local and institutional regulations.
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Disposal of Unused Solid Material:
Waste Characterization: Confirm that the waste is non-hazardous according to your

institution's guidelines.

Containerization: Collect in a clearly labeled, sealed container.

Disposal: Dispose of as non-hazardous solid waste, which may include regular laboratory

trash if permitted.[7]

Disposal of Solutions:
Aqueous Solutions: Non-hazardous, water-miscible solutions can typically be disposed of

down the drain with copious amounts of water.[8]

Solvent Solutions: If dissolved in a hazardous solvent, the entire solution must be treated

and disposed of as hazardous chemical waste according to your institution's protocols.

Disposal Decision Tree:

Is the waste in solid or liquid form?

Solid Waste

Solid

Liquid Waste

Liquid

Dispose as non-hazardous
solid waste per institutional

guidelines.
Is the solvent hazardous?

Dispose as hazardous
chemical waste.

Yes

Dispose down the drain
with plenty of water.

No
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Caption: Decision tree for the disposal of (-)-Fucose-13C-2 waste.

By adhering to these guidelines, researchers can safely handle and dispose of (-)-Fucose-
13C-2, ensuring a secure and compliant laboratory environment. Always consult your

institution's specific safety protocols and Safety Data Sheets for any chemicals used in

conjunction with this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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